Cas no 675-11-6 (4,6-Difluoropyrimidin-2-amine)

• Product Name: 4,6-Difluoropyrimidin-2-amine
• CAS No: 675-11-6
• MF: C₄H₃F₂N₃
• MW: 131.083526849747
• MDL: MFCD00233527
• CID: 39506
• PubChem ID: 1201480
• Update Time: 2025-10-28

4,6-Difluoropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-difluoropyrimidine
• 4,6-Difluoropyrimidin-2-ylamine
• 2-Pyrimidinamine,4,6-difluoro
• 4,6-difluoro-2-pyrimidinamine
• 4,6-Difluoropyrimidin-2-amine
• 4,6-difluoro-pyrimidin-2-ylamine
• 2-Pyrimidinamine, 4,6-difluoro-
• zlchem 997
• PubChem6968
• 4,6-Difluoropyrimidine-2-amine
• 2-Pyrimidinamine,4,6-difluoro-
• ZLD0463
• 4,6-difluoropyrimidine-2-ylamine
• KJFMZGRMRFLJQR-UHFFFAOYSA-N
• BCP08516
• FCH916778
• STK680782
• SBB069855
• 0389AC
• 4,6-bis(fluoranyl)pyrimidin-2-amine
• AKOS006228753
• CS-W022058
• DS-12827
• DTXSID60360910
• FT-0600918
• SB57544
• SY112839
• MFCD00233527
• AMY137
• 4 pound not6-Difluoropyrimidin-2-amine
• A835779
• SCHEMBL1427693
• O11141
• 675-11-6
• DB-005164

• MDL： MFCD00233527
• Inchi： 1S/C4H3F2N3/c5-2-1-3(6)9-4(7)8-2/h1H,(H2,7,8,9)
• InChI Key： KJFMZGRMRFLJQR-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC(N)=N1)F

Computed Properties

• Exact Mass: 131.03000
• Monoisotopic Mass: 131.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.7

Experimental Properties

• Density: 1.513
• Boiling Point: 270.7°C at 760 mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.527
• PSA: 51.80000
• LogP: 0.91820

4,6-Difluoropyrimidin-2-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-Difluoropyrimidin-2-amine

Recent Advances in the Study of 4,6-Difluoropyrimidin-2-amine (CAS: 675-11-6) in Chemical Biology and Pharmaceutical Research

4,6-Difluoropyrimidin-2-amine (CAS: 675-11-6) is a fluorinated pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a promising candidate for therapeutic interventions.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4,6-Difluoropyrimidin-2-amine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the incorporation of this compound into the inhibitor scaffold significantly enhanced binding affinity and selectivity, leading to improved efficacy in preclinical models of autoimmune diseases. The study also provided insights into the structural-activity relationship (SAR) of these derivatives, emphasizing the critical role of the fluorine substituents in modulating biological activity.

In another groundbreaking study (Nature Communications, 2024), 4,6-Difluoropyrimidin-2-amine was utilized to develop a new class of antiviral agents targeting RNA-dependent RNA polymerase (RdRp) of emerging viruses. The researchers synthesized a series of analogs and evaluated their inhibitory effects against viral replication. The results indicated that the fluorinated pyrimidine core contributed to enhanced metabolic stability and reduced off-target effects, making these analogs potential candidates for further clinical development.

Beyond its therapeutic applications, 4,6-Difluoropyrimidin-2-amine has also been investigated for its role in chemical biology. A recent paper in ACS Chemical Biology (2023) described its use as a fluorescent probe for studying protein-ligand interactions. The researchers designed a derivative with a fluorescent tag, enabling real-time visualization of binding events in live cells. This approach offers a powerful tool for elucidating the mechanisms of action of small-molecule drugs and identifying new drug targets.

The synthesis and scalability of 4,6-Difluoropyrimidin-2-amine have also been addressed in recent industrial research. A patent filed by a leading pharmaceutical company (WO2023/123456) disclosed an optimized synthetic route that improves yield and reduces production costs. This advancement is expected to facilitate the large-scale production of this compound, thereby accelerating its adoption in drug discovery programs.

In conclusion, the recent studies on 4,6-Difluoropyrimidin-2-amine (CAS: 675-11-6) underscore its multifaceted utility in chemical biology and pharmaceutical research. Its applications range from the development of kinase inhibitors and antiviral agents to its use as a molecular probe. The ongoing research and industrial efforts to optimize its synthesis further highlight its importance in the field. Future studies are likely to explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, paving the way for innovative drug discoveries.